Cas no 188049-34-5 (Ethanone,1-(9H-purin-6-yl)-)

• Product name: Ethanone,1-(9H-purin-6-yl)-
• CAS No: 188049-34-5
• MF: C₇H₆N₄O
• MW: 162.148740291595
• CID: 115188
• PubChem ID: 21905845

Ethanone,1-(9H-purin-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(9H-purin-6-yl)-
• Ethanone, 1-(1H-purin-6-yl)- (9CI)
• 1-(1H-purin-6-yl)ethan-1-one
• 1-(1H-Purin-6-yl)ethanone
• QQYQCXTVSRSYGP-UHFFFAOYSA-N
• 188049-34-5
• 1-(7H-purin-6-yl)ethanone
• (Purin-6-yl)ethanone
• SCHEMBL5241431

• Inchi： InChI=1S/C7H6N4O/c1-4(12)5-6-7(10-2-8-5)11-3-9-6/h2-3H,1H3,(H,8,9,10,11)
• InChI Key： QQYQCXTVSRSYGP-UHFFFAOYSA-N
• SMILES： N1C(C(=O)C)=C2C(NC=N2)=NC=1

Computed Properties

• Exact Mass: 162.05428
• Monoisotopic Mass: 162.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• PSA: 66.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives